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Compound of Interest

Compound Name: Crovatin

Cat. No.: B15597147

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Crovatin, a naturally occurring diterpenoid with the CAS number 142409-09-4, has been

isolated from the plant Croton oblongifolius. This technical guide provides a comprehensive

overview of the known properties of Crovatin, including its physicochemical characteristics,

spectral data for structural elucidation, and its documented anti-tumor activity. Detailed

experimental protocols for its isolation and cytotoxicity assessment are also presented to

support further research and development efforts. The information is intended to serve as a

foundational resource for scientists and professionals engaged in natural product chemistry,

pharmacology, and oncology drug discovery.

Chemical and Physical Properties
Crovatin is a clerodane-type diterpenoid.[1] While a comprehensive experimental

characterization of all its physical properties is not widely published, the available data from

scientific literature and commercial suppliers are summarized below.
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Property Value Reference

CAS Number 142409-09-4 [2]

Molecular Formula C₂₁H₂₆O₆ [2]

Molecular Weight 374.43 g/mol [2]

Appearance Crystalline solid [2]

Purity (typical) ≥98% (by HPLC) [2]

Class of Compound Diterpenoid [2]

Natural Source
Stem bark of Croton

oblongifolius Roxb.
[1]

Further experimental determination of properties such as melting point, boiling point, and

solubility in various solvents is recommended for comprehensive characterization.

Spectral Data for Structural Elucidation
The structure of Crovatin has been established through spectroscopic methods. The following

is a summary of the expected spectral data based on related compounds and general

characteristics of clerodane diterpenoids.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is crucial for determining the complex stereochemistry of diterpenoids like

Crovatin. While the specific spectral data for Crovatin is found in specialized literature, the key

expected resonances are:

¹H-NMR: Signals corresponding to methyl groups, olefinic protons, and protons attached to

carbons bearing oxygen atoms are characteristic. The complex splitting patterns provide

information on the connectivity of the molecule.

¹³C-NMR: Resonances for carbonyl groups, olefinic carbons, and carbons of the fused ring

system are expected. The chemical shifts provide insight into the electronic environment of

each carbon atom.
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Other Spectroscopic Data
Infrared (IR) Spectroscopy: Expected to show absorption bands corresponding to hydroxyl (-

OH) and carbonyl (C=O) functional groups.[1]

Mass Spectrometry (MS): The mass spectrum would confirm the molecular weight of

Crovatin.[1]

Pharmacological Properties: Anti-Tumor Activity
Crovatin has been identified as a compound with potential anti-tumor effects. Its cytotoxic

activity has been evaluated against various cancer cell lines.

Cytotoxicity Data
While specific IC₅₀ values for Crovatin against a wide range of cell lines are not readily

available in all public documents, related diterpenoids from Croton oblongifolius have

demonstrated significant cytotoxicity. For instance, the related compound Croblongifolin,

isolated from the same plant, has shown significant activity against several human tumor cell

lines, including:[1]

HEP-G2 (Hepatocellular carcinoma)

SW620 (Colorectal adenocarcinoma)

CHAGO (Lung carcinoma)

KATO3 (Gastric carcinoma)

BT474 (Breast ductal carcinoma)

Further studies are required to establish a comprehensive cytotoxicity profile for Crovatin
against a broader panel of cancer cell lines.

Experimental Protocols
Isolation of Crovatin from Croton oblongifolius
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The following is a generalized protocol based on the isolation of diterpenoids from Croton

oblongifolius.[1]

Experimental Workflow for Crovatin Isolation
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Powdered, sun-dried stem bark of C. oblongifolius

Extraction with hexane at room temperature

Filtration and concentration of hexane extract

Silica gel column chromatography

Elution with a hexane-EtOAc gradient

Collection of fractions

Further purification of Crovatin-containing fractions (e.g., preparative TLC or HPLC)

Isolated Crovatin
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Cancer cell line culture

Seed cells into a 96-well plate

Incubate for 24 hours

Treat cells with varying concentrations of Crovatin

Incubate for 48-72 hours

Add MTT solution to each well

Incubate for 4 hours

Add solubilizing agent (e.g., DMSO)

Measure absorbance at ~570 nm

Calculate cell viability and IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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